Cas no 120512-36-9 (3-(Bromomethyl)-a,a,5-trimethyl-benzeneacetonitrile)

• Product Name: 3-(Bromomethyl)-a,a,5-trimethyl-benzeneacetonitrile
• CAS No: 120512-36-9
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 1060541
• PubChem ID: 17769386
• Update Time: 2025-04-20

3-(Bromomethyl)-a,a,5-trimethyl-benzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-α,α,5-trimethyl-benzeneacetonitrile
• 2-[3-(Bromomethyl)-5-methylphenyl]-2-methylpropanenitrile
• 2-(3-BroMoMethyl-5-Methylphenyl)-2-Methylpropionitrile
• A,5-trimethyl-benzeneacetonitrile
• DTXSID40590899
• 3-(Bromomethyl)-
• A,
• SCHEMBL10703762
• 3-(Bromomethyl)-a,a,5-trimethyl-benzeneacetonitrile
• DB-251947
• 3-(Bromomethyl)-alpha,alpha,5-trimethyl-benzeneacetonitrile
• 120512-36-9

• Inchi： 1S/C12H14BrN/c1-9-4-10(7-13)6-11(5-9)12(2,3)8-14/h4-6H,7H2,1-3H3
• InChI Key： QTVAXNLZYOIFER-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 251.03100
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.69108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes